Cas no 1314310-94-5 (1-acetyl-4-iodopiperidine)

• Product Name: 1-acetyl-4-iodopiperidine
• CAS No: 1314310-94-5
• MF: C₇H₁₂INO
• MW: 253.08075428009
• CID: 1015900
• PubChem ID: 54672046
• Update Time: 2025-06-18

1-acetyl-4-iodopiperidine Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-4-iodopiperidine
• SLCZXXFSGZAPSY-UHFFFAOYSA-N
• 1-(4-iodopiperidin-1-yl)ethan-1-one
• SCHEMBL2738424
• AM91857
• DB-225700
• 1-(4-Iodo-piperidin-1-yl)-ethanone
• 1314310-94-5
• 1-(4-iodopiperidin-1-yl)ethanone

• MDL： MFCD21097885
• Inchi： 1S/C7H12INO/c1-6(10)9-4-2-7(8)3-5-9/h7H,2-5H2,1H3
• InChI Key： SLCZXXFSGZAPSY-UHFFFAOYSA-N
• SMILES： IC1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 252.99636g/mol
• Monoisotopic Mass: 252.99636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-acetyl-4-iodopiperidine

1-Acetyl-4-Iodopiperidine (CAS No. 1314310-94-5): An Overview of Its Synthesis, Properties, and Applications

1-Acetyl-4-iodopiperidine (CAS No. 1314310-94-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, with an acetyl group and an iodine atom attached to specific positions. The unique combination of these functional groups endows 1-acetyl-4-iodopiperidine with a range of interesting chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The synthesis of 1-acetyl-4-iodopiperidine has been extensively studied and optimized over the years. One common approach involves the acetylation of 4-iodopiperidine, which can be achieved using acetic anhydride or acetyl chloride in the presence of a suitable base such as triethylamine or pyridine. The reaction typically proceeds via nucleophilic substitution, where the nitrogen atom in the piperidine ring attacks the carbonyl carbon of the acylating agent, forming the desired acetylated product. The resulting compound is then purified through standard techniques such as recrystallization or column chromatography to ensure high purity and yield.

The physical and chemical properties of 1-acetyl-4-iodopiperidine are well-documented in the literature. It is a white crystalline solid with a melting point ranging from 75 to 78°C. The compound is moderately soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for use in various synthetic reactions and analytical techniques.

In terms of its biological activity, 1-acetyl-4-iodopiperidine has shown promise in several areas of research. One notable application is its use as a building block in the synthesis of potential therapeutic agents for neurological disorders. For instance, recent studies have explored the role of piperidine derivatives in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The presence of the iodine atom in 1-acetyl-4-iodopiperidine can enhance its lipophilicity and facilitate its crossing of the blood-brain barrier, thereby improving its efficacy as a central nervous system (CNS) active compound.

Beyond its use in medicinal chemistry, 1-acetyl-4-iodopiperidine has also found applications in materials science and catalysis. The iodine atom can serve as a leaving group in subsequent reactions, making it useful for preparing other functionalized piperidines or for coupling reactions with various electrophiles. Additionally, the compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in homogeneous catalysis, where it can enhance catalyst stability and selectivity.

The safety profile of 1-acetyl-4-iodopiperidine is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation, ingestion, or skin contact. Laboratory personnel should wear personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, 1-acetyl-4-iodopiperidine (CAS No. 1314310-94-5) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and properties make it an invaluable intermediate for the development of novel pharmaceuticals and bioactive molecules. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern scientific endeavors.